Cas no 23357-18-8 (25-Hydroxyprevitamin D?)

• Product Name: 25-Hydroxyprevitamin D?
• CAS No: 23357-18-8
• MF: C₂₇H₄₄O₂
• MW: 400.637068748474
• CID: 2935538
• PubChem ID: 134990442
• Update Time: 2024-03-01

25-Hydroxyprevitamin D? Chemical and Physical Properties

Names and Identifiers

• Calcifediol Impurity 6
• Vitamin D10 Injection
• Calcifediol Impurity 1
• (3b,6Z)-9,10-Secocholesta-5(10),6,8-triene-3,25-diol
• Calcifediol Impurity 1 (Pre-Calcifediol)
• 25-Hydroxyprevitamin D?

• Inchi： 1S/C27H44O2/c1-19-10-13-23(28)18-22(19)12-11-21-9-7-17-27(5)24(14-15-25(21)27)20(2)8-6-16-26(3,4)29/h9,11-12,20,23-25,28-29H,6-8,10,13-18H2,1-5H3/b12-11-/t20-,23+,24-,25+,27-/m1/s1
• InChI Key： UVVWRMXOHIVZBN-ZIWYXPTCSA-N
• SMILES： C[C@]12CCC=C(/C=C\C3C[C@@H](O)CCC=3C)[C@]1([H])CC[C@]2([H])[C@H](C)CCCC(O)(C)C

Computed Properties

• Exact Mass: 400.334130642g/mol
• Monoisotopic Mass: 400.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 40.5Ų